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Compound of Interest

Cyclopropyl 2,6-dimethylphenyl
Compound Name:
ketone

Cat. No.: B1325469

An In-depth Technical Guide to Cyclopropyl 2,6-dimethylphenyl Ketone and Related Aryl
Cyclopropyl Ketones for Researchers and Drug Development Professionals.

This technical guide provides a comprehensive overview of Cyclopropyl 2,6-dimethylphenyl
ketone, including its chemical identity, and delves into the broader context of aryl cyclopropyl
ketones, a class of compounds of significant interest in medicinal chemistry and drug discovery.
Given the limited publicly available data for the specific title compound, this guide leverages
information on closely related analogues, particularly cyclopropyl phenyl ketone, to provide a
valuable resource for researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Cyclopropyl 2,6-dimethylphenyl ketone is an aromatic ketone featuring a cyclopropyl group
and a 2,6-dimethylphenyl moiety.

o |[UPAC Name: (Cyclopropyl)(2,6-dimethylphenyl)methanone
e CAS Number: 870002-28-1

e Molecular Formula: C12H140

Physicochemical Properties of a Representative Aryl
Cyclopropyl Ketone
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Detailed experimental data for Cyclopropyl 2,6-dimethylphenyl ketone is not readily
available. The following table summarizes the physicochemical properties of the closely related
and well-characterized Cyclopropyl phenyl ketone (CAS: 3481-02-5), which serves as a useful
proxy for understanding the general characteristics of this compound class.[1][2][3][4]

Property Value Reference
Molecular Weight 146.19 g/mol [1][4]
Appearance Colorless or pale yellow liquid [1]

Boiling Point 121-123 °C at 15 mmHg

Melting Point 7-9 °C

Density 1.058 g/mL at 25 °C

Refractive Index n20/D 1.553

LogP 2.1 [1]

Vapor Density 5 (vs air)

Synthesis and Experimental Protocols

The synthesis of aryl cyclopropyl ketones can be achieved through various synthetic routes. A
common and effective method is the Corey-Chaykovsky reaction, which involves the
cyclopropanation of an a,B3-unsaturated ketone (a chalcone derivative).[5]

General Experimental Protocol for the Synthesis of Aryl
Cyclopropyl Ketones via Corey-Chaykovsky Reaction
This protocol is a general method for the synthesis of (het)aryl 2-(2-hydroxyaryl)cyclopropyl
ketones and can be adapted for the synthesis of other aryl cyclopropyl ketones.[5]

Step 1: Synthesis of the Chalcone Precursor

» To a solution of the appropriate aryl methyl ketone (1 equivalent) and a substituted
benzaldehyde (1 equivalent) in ethanol, add a 40% aqueous solution of NaOH (2.5
equivalents).
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 Stir the mixture at room temperature for 12-48 hours, monitoring the reaction progress by
thin-layer chromatography.

e Upon completion, pour the reaction mixture into cold water and neutralize to a slightly acidic
pH with 2 M HCI.

o Collect the precipitated chalcone by filtration, wash with water, and dry. Further purification
can be achieved by recrystallization.

Step 2: Cyclopropanation

e Dissolve trimethylsulfoxonium iodide (1.1 equivalents) in a 1:1 mixture of THF and DMSO
under an inert atmosphere (e.g., argon) and cool in an ice bath.

e Add a 60% suspension of sodium hydride in mineral oil (3 equivalents) to the solution.
« Stir the mixture at 0 °C until gas evolution ceases (approximately 30-40 minutes).

e Add the chalcone precursor from Step 1 (1 equivalent) in portions.

o Continue stirring the reaction mixture at 0 °C for 1-2 hours.

¢ Quench the reaction by adding a cold aqueous solution of NH4Cl.

o Extract the product with an organic solvent such as ethyl acetate (3 x 10 mL).

o Combine the organic layers, dry over an anhydrous salt (e.g., MgSOa), filter, and concentrate
under reduced pressure to yield the crude cyclopropyl ketone.

» Purify the product using column chromatography on silica gel.

Gryl Methyl Ketone + Substituted Benzaldehyde NaOH, EtOH Chalcone Intermediate Sulfur Ylide
Aryl Cyclopropyl Ketone
El'rimethylsulfoxonium lodide + NaH) THF/DMSO P> Sulfur Ylide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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